Cas no 2166498-47-9 ((5S)-3-(but-3-en-2-yl)-5-(2-hydroxyethyl)-2-sulfanylideneimidazolidin-4-one)

• Product Name: (5S)-3-(but-3-en-2-yl)-5-(2-hydroxyethyl)-2-sulfanylideneimidazolidin-4-one
• CAS No: 2166498-47-9
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 6350516
• PubChem ID: 165872946
• Update Time: 2025-10-30

(5S)-3-(but-3-en-2-yl)-5-(2-hydroxyethyl)-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5S)-3-(but-3-en-2-yl)-5-(2-hydroxyethyl)-2-sulfanylideneimidazolidin-4-one
• 2166498-47-9
• EN300-1274542

• Inchi： 1S/C9H14N2O2S/c1-3-6(2)11-8(13)7(4-5-12)10-9(11)14/h3,6-7,12H,1,4-5H2,2H3,(H,10,14)/t6?,7-/m0/s1
• InChI Key： SMMNYGSJNVXUJL-MLWJPKLSSA-N
• SMILES： S=C1N[C@@H](CCO)C(N1C(C=C)C)=O

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84.7Ų

Additional information on (5S)-3-(but-3-en-2-yl)-5-(2-hydroxyethyl)-2-sulfanylideneimidazolidin-4-one

Introduction to (5S)-3-(but-3-en-2-yl)-5-(2-hydroxyethyl)-2-sulfanylideneimidazolidin-4-one (CAS No. 2166498-47-9)

The compound (5S)-3-(but-3-en-2-yl)-5-(2-hydroxyethyl)-2-sulfanylideneimidazolidin-4-one, identified by its CAS number 2166498-47-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The unique arrangement of functional groups, including the 5S configuration and the presence of both but-3-en-2-yl and 2-hydroxyethyl substituents, contributes to its distinct chemical properties and biological activities.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their therapeutic potential. Among these, imidazolidinones have emerged as a class of molecules with diverse biological functions. The compound in question, (5S)-3-(but-3-en-2-yl)-5-(2-hydroxyethyl)-2-sulfanylideneimidazolidin-4-one, is no exception. Its structural features suggest a multifaceted role in biological systems, making it a subject of intense research interest.

The synthesis of this compound involves intricate chemical transformations that highlight the expertise required in organic synthesis. The stereochemistry at the 5-position, denoted by the (5S) configuration, is particularly noteworthy as it influences the molecule's interactions with biological targets. This stereochemical specificity is often crucial in determining the efficacy and selectivity of pharmaceutical agents.

One of the most compelling aspects of (5S)-3-(but-3-en-2-yl)-5-(2-hydroxyethyl)-2-sulfanylideneimidazolidin-4-one is its potential as a lead compound for drug discovery. Researchers have been exploring its pharmacological properties to identify new therapeutic applications. Preliminary studies indicate that this molecule exhibits promising activity against various biological targets, including enzymes and receptors involved in inflammatory pathways.

The presence of the but-3-en-2-yl group introduces a degree of lipophilicity to the molecule, which can enhance its ability to cross cell membranes and reach intracellular targets. This feature is particularly relevant for drugs designed to interact with intracellular signaling pathways. Additionally, the 2-hydroxyethyl substituent adds polarity to the molecule, potentially influencing its solubility and bioavailability.

In the context of current research trends, this compound aligns well with the growing interest in structure-based drug design. Advanced computational methods are being employed to model the interactions between (5S)-3-(but-3-en-2-yl)-5-(2-hydroxyethyl)-2-sulfanylideneimidazolidin-4-one and its biological targets. These studies aim to elucidate the molecular mechanisms underlying its observed activities and guide the optimization of its pharmacological properties.

The field of medicinal chemistry has seen significant advancements in recent years, driven by innovations in synthetic methodologies and computational tools. The development of libraries of heterocyclic compounds has been particularly impactful, providing researchers with a rich resource for drug discovery. (5S)-3-(but-3-en-2-yl)-5-(2-hydroxyethyl)-2-sulfanylideneimidazolidin-4-one stands out as a promising candidate within this landscape.

Ongoing studies are focused on evaluating the safety and efficacy of this compound in preclinical models. These investigations are essential for understanding its potential as a therapeutic agent and for identifying any potential side effects or limitations. The results from these studies will provide valuable insights into the compound's pharmacokinetic profile and its suitability for further development.

The integration of interdisciplinary approaches has been instrumental in advancing our understanding of this compound. Collaboration between chemists, biologists, and pharmacologists has led to a more comprehensive view of its biological activities. This collaborative spirit is essential for translating laboratory findings into tangible therapeutic benefits for patients.

The future prospects for (5S)-3-(but-3-en-2-yl)-5-(2-hydroxyethyl)-2-sulfanylideneimidazolidin-4-one are promising, given its unique structural features and potential therapeutic applications. As research continues to uncover new insights into its properties, it is likely that this compound will play an increasingly important role in drug development efforts.